1-(3-Chlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride

Specification

• CAS No.: 66503-94-4
• Molecular Formula: C11H13Cl2N
• Molecular Weight: 230.13 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• Standard InChI: InChI=1S/C11H12ClN.ClH/c12-10-3-1-2-8(4-10)11-5-9(11)6-13-7-11;/h1-4,9,13H,5-7H2;1H
• Standard InChI Key: IZZWUEGEMDGIPC-UHFFFAOYSA-N
• SMILES: C1C2C1(CNC2)C3=CC(=CC=C3)Cl.Cl
• Canonical SMILES: C1C2C1(CNC2)C3=CC(=CC=C3)Cl.Cl

Introduction

1-(3-Chlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride is a complex organic compound with a specific molecular structure and properties. It belongs to the class of azabicyclohexanes, which are known for their unique ring systems and potential applications in pharmaceutical and chemical research. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis, and potential applications.

Deuterated Form

A deuterated version of this compound, 1-(3-Chlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride-d5, is also available. This form is used in research applications where isotopic labeling is necessary for analytical purposes.

Property	1-(3-Chlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride	1-(3-Chlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride-d5
Molecular Formula	C11H13Cl2N	C11D5H7ClN.HCl
Molecular Weight	230.134 g/mol	235.164 g/mol
CAS Number	66503-94-4	Not specified
Use	General research	Isotopic labeling for analytical purposes

Synthesis and Preparation

The synthesis of 1-(3-Chlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride typically involves complex organic chemistry reactions, including the formation of the azabicyclohexane ring system and the introduction of the chlorophenyl group. Detailed synthesis protocols are not widely available due to the specialized nature of this compound.

Applications and Research Findings

This compound is primarily used in research settings, particularly in the fields of pharmaceutical chemistry and analytical chemistry. Its applications can include:

• Pharmaceutical Research: The unique structure of this compound makes it a candidate for studying biological activity and potential therapeutic effects.

• Analytical Chemistry: The deuterated form is used in isotopic labeling experiments to facilitate the analysis of complex chemical systems.

Availability and Handling

1-(3-Chlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride is available from specialized chemical suppliers, often in limited quantities and with specific handling requirements. It is classified as a controlled product in some jurisdictions, requiring additional documentation for purchase and use.

Supplier	Product Format	Availability
LGC Standards	Neat	Made to order, freight restricted
Cymit Quimica	250 mg	Available for purchase online

Safety and Storage

Given the lack of detailed safety information, handling this compound should follow general guidelines for organic chemicals, including proper ventilation, protective equipment, and storage in a cool, dry place.